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Compound of Interest

Compound Name: PROTAC FKBP Degrader-3

CAS No.: 2079056-43-0

Cat. No.: B2776399

Get Quote

Executive Summary: The Technical Profile
PROTAC FKBP Degrader-3 (Commercial designation; chemically equivalent to Compound 10

from Ottis et al., 2017) is a heterobifunctional small molecule designed to induce the

degradation of FKBP12-containing proteins. Unlike the widely used dTAG-13, which recruits

the Cereblon (CRBN) E3 ligase, Degrader-3 recruits the von Hippel-Lindau (VHL) E3 ligase.

This distinction is critical for experimental design: VHL-recruiting degraders often exhibit

different kinetic profiles, tissue specificities, and "hook effect" thresholds compared to CRBN

recruiters. Degrader-3 is primarily used as a chemical probe to validate VHL-mediated

ubiquitination of FKBP fusions or endogenous FKBP12.

Core Specifications
E3 Ligase Recruited: VHL

Target: FKBP12 (and FKBP-fusion proteins)[1][2][3][4][5][6]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2776399#bc-rfq
https://www.benchchem.com/product/b2776399/docs?utm_src=pdf-body#comparative-analysis-protac-fkbp-degrader-3-potency-dc50-selectivity
https://pdf.benchchem.com/611/A_Comparative_Guide_to_Tag_Based_Protein_Degradation_VL285_Based_HaloPROTAC3_vs_CRBN_Based_dTAG_13.pdf
https://www.medchemexpress.com/search.html?q=FKBP12%20ligands&ft=&fa=&fp=
https://www.medchemexpress.com/Targets/fkbp/effect/degrader.html
https://www.mdpi.com/2079-7737/9/12/421
https://pmc.ncbi.nlm.nih.gov/articles/PMC6295913/
https://www.medchemexpress.com/Targets/PROTAC.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2776399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism: Proteasome-mediated degradation via ternary complex formation (FKBP-

PROTAC-VHL).

Primary Application: Proof-of-concept for VHL recruitment; comparison control for CRBN-

based degraders.

Head-to-Head Performance Data
The following data aggregates DC50 (concentration for 50% degradation) and Dmax

(maximum degradation) values from comparative literature and product validation datasets.

Feature
PROTAC FKBP

Degrader-3
dTAG-13 dTAG-V-1 MC-25B

E3 Ligase VHL CRBN VHL
VHL (putative) /

DCAF16

Ligand Type
SLF-based

(FKBP)

AP1867

(FKBP12^F36V)

AP1867

(FKBP12^F36V)
FKBP Ligand

Target Specificity
FKBP12 (WT &

Fusions)

Selective for

F36V Mutant

Selective for

F36V Mutant

Endogenous

FKBP12

DC50 Value ~100 – 250 nM ~0.03 – 30 nM ~5 – 50 nM
350 nM (0.35

µM)

Dmax >85% (at 1 µM) >95% >95% 89%

Kinetics
Slower onset (1–

4 hrs)

Rapid (30 min –

1 hr)
Rapid Moderate

Key Reference Ottis et al., 2017
Nabet et al.,

2018

Nabet et al.,

2020
Li et al., 2020

Expert Insight on Data Interpretation
Potency Gap: dTAG-13 generally exhibits a lower DC50 (~30 nM) compared to Degrader-3

(~200 nM). This is often attributed to the rapid kinetics of CRBN-mediated ubiquitination

versus VHL for this specific substrate.
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Selectivity: dTAG-13 and dTAG-V-1 utilize a "bump-and-hole" strategy (AP1867 ligand

binding F36V mutant), making them inert toward endogenous FKBP12. PROTAC FKBP
Degrader-3, utilizing a standard SLF ligand, may degrade endogenous FKBP12, which can

act as a "sink," potentially shifting the apparent DC50 higher in cells with high endogenous

FKBP levels.

Mechanistic Visualization
Understanding the ternary complex is essential for troubleshooting poor degradation. The

diagram below illustrates the differential recruitment pathways.

PROTAC FKBP Degrader-3 System

dTAG-13 System

Degrader-3

VHL E3 Ligase

Recruits

Ubiquitin
Transfers

FKBP12 / Fusion

Binds

26S Proteasome
DegradationPoly-Ub

dTAG-13 CRBN E3 LigaseRecruitsFKBP12(F36V) Binds (Selective)

Degradation

Click to download full resolution via product page

Caption: Comparative mechanism of action. Degrader-3 recruits VHL to ubiquitinate FKBP

targets, while dTAG-13 recruits CRBN. Note the selectivity of dTAG-13 for the F36V mutant.

Experimental Protocol: Determining DC50
To objectively measure DC50 for PROTAC FKBP Degrader-3, use the following self-validating

Western Blot workflow. This protocol controls for the "Hook Effect" (reduced degradation at high

concentrations).
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Materials
Cell Line: HEK293T or HeLa (expressing FKBP-fusion protein if testing fusion degradation).

Compound: PROTAC FKBP Degrader-3 (Resuspend in DMSO to 10 mM stock).

Control: DMSO (Vehicle) and MG-132 (Proteasome inhibitor, 10 µM).

Step-by-Step Workflow
Seeding: Plate cells at 70% confluency in 6-well plates. Allow 24h adhesion.

Dose-Response Treatment:

Prepare serial dilutions in media (keeping DMSO < 0.1%).

Concentration Range: 0 (DMSO), 1 nM, 10 nM, 50 nM, 100 nM, 500 nM, 1 µM, 10 µM.

Critical Step: Include a 10 µM well + MG-132 to prove mechanism (rescue of degradation).

Incubation: Treat cells for 6–16 hours.

Note: VHL degraders often require longer incubation (up to 16h) compared to CRBN

degraders (4h) to reach Dmax.

Lysis & Blotting:

Lyse in RIPA buffer + Protease Inhibitors.

Normalize protein concentration (BCA Assay).

Immunoblot for FKBP12 (or fusion tag) and GAPDH (Loading Control).

Quantification:

Densitometry (ImageJ/Li-Cor).

Calculate % degradation relative to DMSO.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b2776399/docs?utm_src=pdf-body#comparative-analysis-protac-fkbp-degrader-3-potency-dc50-selectivity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2776399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plot log[Concentration] vs. % Remaining. Fit to non-linear regression (4-parameter

logistic) to derive DC50.

Workflow Diagram
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Caption: Validated workflow for DC50 determination. The inclusion of an MG-132 rescue arm is

mandatory to confirm proteasome dependence.

Discussion & Strategic Recommendations
When to Choose PROTAC FKBP Degrader-3?
While dTAG-13 is the gold standard for tagged protein degradation, PROTAC FKBP Degrader-
3 is the superior choice when:

VHL Validation is Required: If your cell line has low CRBN expression or you are studying E3

ligase biology, Degrader-3 serves as the VHL-recruiting counterpart.

Tissue Specificity: VHL and CRBN have different expression profiles in vivo. Degrader-3 may

be more effective in tissues where VHL is upregulated.

Avoiding CRBN Neosubstrates: CRBN modulators (IMiDs) can degrade off-targets like

IKZF1/3. VHL recruiters generally have a "cleaner" off-target profile regarding neosubstrates,

though they may suffer from higher molecular weight and solubility issues.

Troubleshooting Low Potency
If Degrader-3 shows a DC50 > 500 nM in your assay:

Check Endogenous FKBP12: High levels of endogenous FKBP12 can sequester the

PROTAC. Consider using a higher concentration or switching to the dTAG system (F36V

mutant) if possible.

Incubation Time: Extend treatment to 16–24 hours. VHL-mediated ubiquitination kinetics can

be slower than CRBN.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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